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Cat. No.: B1670562 Get Quote

An In-Depth Technical Guide to Diflufenican

Executive Summary
Diflufenican is a selective herbicide belonging to the pyridinecarboxamide chemical class,

primarily utilized for the control of a wide spectrum of broadleaf weeds and certain grasses in

various agricultural settings.[1][2] Its mode of action involves the inhibition of carotenoid

biosynthesis, a critical process for plant photosynthesis and protection against photo-oxidative

damage.[2][3] This guide provides a comprehensive overview of Diflufenican, including its

chemical identity, physicochemical properties, mechanism of action, synthesis, toxicological

profile, and environmental fate. Detailed experimental protocols and visual diagrams of key

processes are also presented to serve as a valuable resource for researchers, scientists, and

professionals in drug development and crop protection.

Chemical Identity
Molecular Formula: C₁₉H₁₁F₅N₂O₂[4][5][6]

IUPAC Name: N-(2,4-difluorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxamide[3]

[4]

CAS Registry Number: 83164-33-4[3][4]
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Synonyms: DFF, Diflufenicanil, N-(2,4-Difluorophenyl)-2-(3-

(trifluoromethyl)phenoxy)nicotinamide[3][4]

Physicochemical Properties
The physical and chemical properties of Diflufenican are summarized in the table below.

Property Value Reference

Molar Mass 394.301 g·mol⁻¹ [3]

Appearance White Powder/Crystalline Solid [3][7]

Melting Point 160 °C (320 °F; 433 K) [3]

Boiling Point 376 °C (709 °F; 649 K) [3]

Density 1.438 g/cm³ [3]

Vapor Pressure 0.07 mPa (30°C) [3]

Water Solubility Insoluble – 0.05 mg/L [3]

Solubility in Acetone 100 g/L [3]

Solubility in Dichloromethane 114.0 g/L [7]

Solubility in Toluene 35.7 g/L [7]

log Kow 4.2 [7]

Mechanism of Action
Diflufenican functions as a carotenoid biosynthesis inhibitor.[7][8] Specifically, it targets and

inhibits the enzyme phytoene desaturase (PDS), which is crucial for the synthesis of

carotenoids.[9][10] Carotenoids protect chlorophyll from photo-oxidation.[9] By inhibiting this

pathway, Diflufenican leads to the accumulation of phytoene and the degradation of

chlorophyll, resulting in bleaching and chlorotic spotting on the foliage of susceptible plants.[3]

[10] This disruption of photosynthesis ultimately leads to growth cessation and necrosis.[3]
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Diflufenican's inhibition of Phytoene Desaturase.

Synthesis of Diflufenican
Diflufenican can be synthesized through various routes. One common method involves the

condensation of 2-chloronicotinic acid with meta-trifluoromethylphenol, followed by reaction

with thionyl chloride and subsequent condensation with 2,4-difluoroaniline.[7] Another approach

reacts a 2-halogenated nicotinic acid with 3-trifluoromethyl phenol to form an ester, which then

reacts with 2,4-difluoroaniline in the presence of a copper-based catalyst to yield Diflufenican.

[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1670562?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670562?utm_src=pdf-body
https://www.benchchem.com/product/b1670562?utm_src=pdf-body
https://www.benchchem.com/product/b1670562?utm_src=pdf-body
https://www.guidechem.com/question/what-is-diflufenican-and-how-d-id124096.html
https://www.benchchem.com/product/b1670562?utm_src=pdf-body
https://patents.google.com/patent/CN114685365B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Condensation

Step 2: Acylation Step 3: Final Condensation

2-chloronicotinic acid

2-(3-trifluoromethylphenoxy)
nicotinic acid

3-trifluoromethyl phenol

2,4-difluoroaniline

Diflufenican

Acyl Chloride Intermediate

+ Thionyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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